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Executive Summary
Difenzoquat is a selective, post-emergence herbicide primarily utilized for the control of wild

oats (Avena fatua) in cereal crops, specifically wheat and barley. First registered in the United

States in 1975, it was developed by the American Cyanamid Company. Chemically,

difenzoquat is a quaternary ammonium compound, specifically a 1,2-dimethyl-3,5-diphenyl-

1H-pyrazolium salt, most commonly formulated as difenzoquat methyl sulfate. Its mode of

action is characterized by the rapid disruption and destruction of plant cell membranes, leading

to necrosis of sensitive species. This guide provides a comprehensive overview of the history,

development, physicochemical properties, mode of action, and relevant experimental

methodologies associated with difenzoquat.

History and Development
The development of difenzoquat emerged from the extensive herbicide discovery programs of

the mid-20th century. The American Cyanamid Company, a significant player in the

agrochemical industry, was instrumental in its creation and commercialization.

1907: American Cyanamid Company is founded, initially focusing on fertilizers.
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Mid-20th Century: The company expands its portfolio to include a wide range of agricultural

chemicals, including herbicides.

Early 1970s: Discovery and initial synthesis of the 1,2-dimethyl-3,5-diphenyl-1H-pyrazolium

molecule and identification of its potent herbicidal activity against wild oats.

1975: Difenzoquat is first registered for use as a herbicide in the United States.

Post-1975: Marketed under various trade names, including AVENGE® and Finaven, it

becomes an important tool for wild oat management in wheat and barley cultivation.

1994: American Cyanamid merges with American Home Products, which later becomes

Wyeth. The agrochemical portfolio, including difenzoquat, eventually becomes part of

BASF's holdings.

1995: BASF temporarily removes AVENGE® from the market, later reintroducing it,

highlighting its continued utility, particularly for managing herbicide resistance.
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Caption: A timeline of the key milestones in the history and development of difenzoquat.

Chemical and Physical Properties
Difenzoquat is a cationic herbicide, and it is the 1,2-dimethyl-3,5-diphenyl-1H-pyrazolium

cation that is responsible for its biological activity. It is typically formulated as a methyl sulfate

salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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